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Compound of Interest

Compound Name: Z,Z-Dienestrol-d6

Cat. No.: B584716

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical
properties of Z,Z-Dienestrol-d6, a deuterated form of the synthetic estrogen Z,Z-Dienestrol.
This document is intended to support research and development activities by consolidating key
data on the substance's appearance and physicochemical characteristics.

Physical State and Appearance

Z,Z-Dienestrol-d6 is typically supplied as a pure substance, described as "neat," indicating it is
provided without any solvents or diluents.[1] Based on information available for its non-
deuterated counterpart and its isomers, Z,Z-Dienestrol-d6 is a solid at room temperature. The
appearance is expected to be a crystalline solid, likely in the form of a powder or needles, with
a color ranging from white to off-white. This is consistent with the described appearance of
Dienestrol, which is reported as a white to off-white crystalline powder or as minute needles.
While one of its isomers, E,E-Dienestrol-d6, has been described as light beige to brown, the
common appearance for Dienestrol compounds is in the white to off-white range.

Physicochemical Data

The following table summarizes the key quantitative data for Z,Z-Dienestrol-d6.
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Property Value Source

MedChem Express,
Molecular Formula Ci1sH12D602

CymitQuimica
_ MedChem Express,
Molecular Weight 272.37 g/mol o
CymitQuimica
CAS Number 91297-99-3 MedChem Express
Physical State Solid Inferred from Dienestrol MSDS
White to Off-White Crystalline )
Appearance ) Inferred from Dienestrol data
Solid
Color/Form (Supplier) Neat CymitQuimica[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Z,Z-Dienestrol-d6 are
proprietary to the manufacturers. However, standard analytical techniques would be employed
to confirm its identity and purity.

3.1. Identity Confirmation

e Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment. The
presence of the deuterated molecule would be confirmed by a molecular ion peak
corresponding to its calculated molecular weight of approximately 272.37.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the chemical structure. The deuterium substitution would be evident by the absence
of signals at the corresponding positions in the H NMR spectrum compared to the non-
deuterated standard.

3.2. Purity Assessment

¢ High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound
by separating it from any impurities.
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e Gas Chromatography-Mass Spectrometry (GC-MS): Can also be used for purity assessment
and to confirm the identity of the compound.

Logical Relationship of Dienestrol Isomers

The following diagram illustrates the relationship between Dienestrol and its deuterated
isomers.

Dienestrol
(Non-deuterated)

( ) (E,E-Dienestrol—d(i)

Click to download full resolution via product page

Dienestrol and its deuterated isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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